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Compound of Interest

Compound Name: H-Hyp-OMe hydrochloride

Cat. No.: B555354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for H-Hyp-
OMe hydrochloride (and its isomers), a key building block in pharmaceutical and organic

synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment

and minimizing potential risks associated with the handling of this chemical compound.

Chemical Identification and Physical Properties
H-Hyp-OMe hydrochloride, also known as (2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid

methyl ester hydrochloride, and its isomers are typically supplied as a white to off-white solid.

While detailed physical and toxicological data are not uniformly available across all suppliers,

the following table summarizes the key known properties.
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Property Data

Chemical Name
Methyl (2S,4R)-4-hydroxypyrrolidine-2-

carboxylate hydrochloride

Synonyms
H-Hyp-OMe HCl, trans-4-Hydroxy-L-proline

methyl ester hydrochloride

CAS Number 40216-83-9

Molecular Formula C₆H₁₂ClNO₃

Molecular Weight 181.62 g/mol

Appearance White to off-white solid.[1]

Solubility Soluble in water.

Storage Temperature

Recommended storage at 4°C, sealed away

from moisture.[1] For long-term storage, -20°C

or -80°C is advised.[2]

Hazard Identification and Precautionary Measures
H-Hyp-OMe hydrochloride and its isomers are classified with several hazard statements.

Understanding these is fundamental to safe handling.

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4][5][6]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5][6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][4][5][6]

Safe Handling and Experimental Workflow
A systematic approach to handling H-Hyp-OMe hydrochloride is essential to minimize

exposure and ensure safety. The following workflow outlines the critical steps from receiving

the compound to its final disposal.
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Caption: Logical workflow for the safe handling of H-Hyp-OMe hydrochloride.

Experimental Protocol for Safe Handling:

Receiving: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[7] The recommended storage temperature is 4°C

for short-term and -20°C to -80°C for long-term storage, in a tightly sealed container to

prevent moisture absorption.[1][2]

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or disposable gown.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to

avoid dust inhalation.[3] If ventilation is inadequate, a NIOSH-approved respirator may be

necessary.

Handling:

Avoid the formation of dust.[7]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Weighing and Dissolving: Conduct these operations in a fume hood to minimize inhalation

exposure.

Spill Management: In case of a spill, avoid dust generation.[7] Sweep up the solid material

and place it in a suitable, labeled container for disposal.

Waste Disposal: Dispose of waste materials in accordance with local, state, and federal

regulations. Do not allow the chemical to enter drains.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. The following diagram

outlines the initial response steps for different routes of exposure.
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Caption: First aid response sequence for H-Hyp-OMe hydrochloride exposure.

Detailed First Aid Protocols:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if you feel unwell.[4]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[4]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3][4]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison

center or doctor immediately for treatment advice.[4]
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Toxicological and Ecological Information
Detailed quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) are not readily available for H-Hyp-OMe hydrochloride. However, the

provided hazard statements indicate potential for harm if swallowed, and irritation to the skin,

eyes, and respiratory system. The ecotoxicological effects of this compound have not been fully

investigated. Therefore, it is crucial to prevent its release into the environment.

Conclusion
H-Hyp-OMe hydrochloride is a valuable research chemical that requires careful handling to

ensure the safety of laboratory personnel. By understanding its hazards, implementing robust

safety protocols, and being prepared for emergency situations, researchers can minimize risks

and maintain a safe working environment. Always consult the most recent Safety Data Sheet

(SDS) from your supplier for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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